Cas no 1803991-82-3 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1803991-82-3
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4846319
• Update Time: 2025-10-28

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-8(20)4-7-3-6(5-13)9(10(14)15)11(19-7)22-12(16,17)18/h3,10H,2,4-5H2,1H3
• InChI Key： ZZBKDBJKQFPHKV-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC(=O)OCC)=NC(=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Guide to Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803991-82-3)

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803991-82-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and trifluoromethoxy substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The molecular structure of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate makes it a valuable intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Recent studies have explored its utility in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapies. Its CAS No. 1803991-82-3 serves as a critical identifier for researchers sourcing this compound globally.

In agrochemical applications, Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate has shown promise as a precursor for herbicides and pesticides. The trifluoromethoxy group, in particular, is known to improve the bioavailability and environmental persistence of such compounds. With growing concerns about sustainable agriculture and food security, this molecule’s role in developing next-generation crop protection agents is under active investigation. Industry reports highlight its compatibility with green chemistry principles, a key focus area for regulatory compliance.

Synthetic routes to Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate often involve multi-step processes, including halogenation and esterification. The chloromethyl group offers a versatile handle for further functionalization, enabling the creation of diverse derivatives. Researchers frequently search for optimized protocols to improve yield and purity, reflecting broader demands for cost-effective synthesis in fine chemicals production. Analytical techniques like NMR and HPLC are essential for characterizing this compound, given its structural complexity.

The commercial availability of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1803991-82-3) is limited to specialized suppliers, emphasizing its niche status. However, its market potential is expanding due to rising R&D investments in fluorinated compounds. Regulatory agencies require thorough safety data sheets (SDS) for handling, though it is not classified as hazardous under standard guidelines. Storage recommendations typically advise cool, dry conditions to maintain stability.

Future prospects for Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate include exploration in bioconjugation and prodrug development, areas gaining traction in targeted therapies. Its compatibility with click chemistry platforms could further broaden its utility. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular design positions it as a versatile scaffold for innovation.

For researchers inquiring about where to buy Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate, reputable chemical catalogs and custom synthesis providers are primary sources. Pricing varies based on purity (>95% typical) and scale, with bulk purchases attracting discounts. Peer-reviewed journals and patents remain essential resources for tracking its latest applications, particularly in fragment-based drug design.

In summary, Ethyl 4-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetate exemplifies the intersection of fluorine chemistry and functional diversity. Its CAS No. 1803991-82-3 ensures precise identification across databases, while its structural features align with cutting-edge demands in life sciences. Continued research will likely uncover new roles for this compound in addressing global health and agricultural challenges.